Cas no 1260774-29-5 (6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one)

• Product Name: 6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one
• CAS No: 1260774-29-5
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 3163698
• PubChem ID: 83853266
• Update Time: 2024-11-08

6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one
• SCHEMBL19643333
• AKOS023599009
• 6-Bromo-2,3,4,5-tetrahydro-1h-2-benzazepin-1-one
• 6-bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepin-1-one
• BS-15100
• 6-BROMO-2,3,4,5-TETRAHYDRO-2-BENZAZEPIN-1-ONE
• 1260774-29-5

• Inchi： 1S/C10H10BrNO/c11-9-5-1-3-8-7(9)4-2-6-12-10(8)13/h1,3,5H,2,4,6H2,(H,12,13)
• InChI Key： PQALDHKLTCQGDF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(NCCCC=21)=O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų